Cas no 2408430-15-7 (5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester)

5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf stability while maintaining compatibility with palladium-catalyzed transformations. This heterocyclic boronate is particularly useful in constructing complex molecular frameworks, including pharmaceutical intermediates and functional materials. Its rigid pyrindine core contributes to regioselective coupling, making it valuable for targeted synthesis. The compound is typically handled under inert conditions to preserve its integrity. Its balanced reactivity profile allows for efficient cross-coupling with a range of aryl and heteroaryl halides, facilitating diverse bond-forming applications in medicinal and materials chemistry.

5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester structure

2408430-15-7 structure

Product Name:5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester

CAS No:2408430-15-7

MF:C₁₄H₁₈BNO₃

MW:259.108623981476

MDL:MFCD26520386

CID:4776675

Update Time:2026-02-26

5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- SB36094
- 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one
- 5H-Cyclopenta[b]pyridin-5-one, 6,7-dihydro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- MDL： MFCD26520386
- Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)9-7-10-11(16-8-9)5-6-12(10)17/h7-8H,5-6H2,1-4H3
- InChI Key： IUORAGXFCTVJCZ-UHFFFAOYSA-N
- SMILES： O1B(C2=CN=C3CCC(C3=C2)=O)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 380
Topological Polar Surface Area: 48.4

Experimental Properties

Density: 1.15±0.1 g/cm3(Predicted)
Boiling Point: 389.4±42.0 °C(Predicted)
pka: 3.37±0.20(Predicted)

5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0288P-1g	5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester	2408430-15-7	96%	1g	11702.99CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0288P-5g	5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester	2408430-15-7	96%	5g	41384.47CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0288P-500mg	5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester	2408430-15-7	96%	500mg	6275.51CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0288P-250mg	5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester	2408430-15-7	96%	250mg	3561.78CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0288P-100mg	5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester	2408430-15-7	96%	100mg	2204.91CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0288P-50mg	5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester	2408430-15-7	96%	50mg	1526.48CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0288P-1g	5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester	2408430-15-7	96%	1g	¥17470.39	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0288P-5g	5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester	2408430-15-7	96%	5g	¥69934.03	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0288P-500mg	5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester	2408430-15-7	96%	500mg	¥12224.03	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0288P-250mg	5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester	2408430-15-7	96%	250mg	¥8726.45	2025-01-20